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Compound of Interest

Compound Name: 2-Hydroxypinocembrin

Cat. No.: B15590918 Get Quote

The following procedures provide essential guidance for the safe and compliant disposal of 2-
Hydroxypinocembrin. This protocol is based on general best practices for laboratory chemical

waste management. Researchers must consult their institution's specific Environmental Health

and Safety (EHS) guidelines and the chemical's Safety Data Sheet (SDS) before proceeding.

Pre-Disposal Hazard Assessment
Before handling 2-Hydroxypinocembrin for disposal, it is crucial to review its Safety Data

Sheet (SDS) for hazard identification and handling precautions. While a specific SDS for 2-
Hydroxypinocembrin was not readily available, the SDS for the related compound

Pinocembrin suggests it is not classified as hazardous. However, all chemicals should be

handled with care in a laboratory setting. For any unknown compound, it is best to treat it as

hazardous until confirmed otherwise by a reliable source.

Key Information to Obtain from SDS:
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Property Value Source

GHS Hazard Classification
Not classified (for

Pinocembrin)
[1]

Acute Toxicity (Oral)
Toxic if swallowed (for a

related compound)

Acute Toxicity (Dermal)
Toxic in contact with skin (for a

related compound)

Skin Sensitization

May cause an allergic skin

reaction (for a related

compound)

Personal Protective Equipment
Protective gloves, clothing,

and eye protection
[2]

Incompatibilities
Strong oxidizing agents, strong

acids
[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling 2-Hydroxypinocembrin for disposal. This

includes, but is not limited to:

Eye Protection: Safety glasses or goggles.[2]

Hand Protection: Chemical-resistant gloves.[2]

Body Protection: A lab coat or other protective clothing.[2]

Step-by-Step Disposal Procedure
Chemical waste is regulated and generally cannot be disposed of in regular trash or down the

sewer system.[4] The majority of chemical wastes must be disposed of through an institution's

EHS Hazardous Waste Program.[4]

Designation as Waste: A chemical is considered waste when it is no longer intended for use.

[5]
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Container Selection:

Use a suitable, leak-proof container that is compatible with 2-Hydroxypinocembrin.[5]

Plastic containers are often preferred over glass to minimize the risk of breakage.[4]

Ensure the container has a secure, tight-fitting lid.[5]

Labeling:

Affix a hazardous waste tag to the container as soon as the first amount of waste is added.

[6]

The label must include the words "Hazardous Waste."[4][5]

Clearly write the full chemical name: "2-Hydroxypinocembrin." Avoid abbreviations or

chemical formulas.[4]

For mixtures, list all chemical components and their approximate percentages.[4]

Include the date of waste generation, the principal investigator's name, and the laboratory

location (building and room number).[4]

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[7]

Keep the container closed except when adding waste.[5]

Segregate the waste from incompatible materials, such as strong oxidizing agents and

strong acids.[3][7]

Utilize secondary containment to prevent spills.[6]

Disposal Request:
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Once the container is full or the waste is ready for disposal, submit a hazardous waste

pickup request to your institution's EHS department.[4][6]

Complete any required forms, providing accurate information about the waste contents.[4]

Disposal of Empty Containers
Non-Acutely Hazardous: If the chemical is not acutely hazardous, the empty container

should be triple-rinsed with a suitable solvent.[5][7] The rinsate must be collected and

disposed of as hazardous waste.[5] After rinsing and air-drying, deface the label and dispose

of the container in the regular trash.[6][7]

Acutely Hazardous: For containers of acutely hazardous waste, they must be triple-rinsed,

and the rinsate collected as hazardous waste.[6]

Spill and Emergency Procedures
In case of a spill, avoid breathing dust and ensure adequate ventilation.

Collect the spilled material using appropriate tools and place it in a labeled hazardous waste

container.[8]

Clean the affected area thoroughly.

In case of skin contact, wash the area with plenty of soap and water.[2] If swallowed, rinse

your mouth and seek immediate medical attention.
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Start: Disposal Decision

Hazard Assessment

Disposal Procedure

Final Steps

Identify 2-Hydroxypinocembrin for Disposal

Consult Safety Data Sheet (SDS) & Institutional EHS Policy

Don Appropriate Personal Protective Equipment (PPE)

Select Compatible & Labeled Waste Container

Transfer Waste to Container

Store in Designated Satellite Accumulation Area

Submit Hazardous Waste Pickup Request to EHS

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Hydroxypinocembrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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